Cas no 40134-07-4 (7-Methoxy-3-methylisoquinoline)

• Product Name: 7-Methoxy-3-methylisoquinoline
• CAS No: 40134-07-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD18452254
• CID: 330075
• PubChem ID: 269729
• Update Time: 2025-07-30

7-Methoxy-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-3-methylisoquinoline
• Isoquinoline,7-methoxy-3-methyl-
• 7-Methoxy-3-methylisochinolin
• 7-methoxy-3-methyl-isoquinoline
• AC1L6N3C
• AC1Q56KN
• CTK4I2500
• NSC111223
• Isoquinoline, 7-methoxy-3-methyl- (9CI)
• NSC-111223
• A825077
• SCHEMBL12472123
• UIBRIYQVQCXESP-UHFFFAOYSA-N
• EN300-266207
• 40134-07-4
• 3-methyl-7-methoxyisoquinoline
• DTXSID80296727
• SY362464
• DB-350825
• MFCD18452254

• MDL： MFCD18452254
• Inchi： 1S/C11H11NO/c1-8-5-9-3-4-11(13-2)6-10(9)7-12-8/h3-7H,1-2H3
• InChI Key： UIBRIYQVQCXESP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C)=NC=C2C=1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų